AT9283 hydrochloride

• CAS RN: 896466-61-8
• Molecular Formula: C19H24ClN7O2
• Molecular Weight: 417.89
• IUPAC Name: 1-cyclopropyl-3-[5-[6-(morpholin-4-ylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]urea;hydrochloride
• InChI: InChI=1S/C19H23N7O2.ClH/c27-19(21-13-2-3-13)24-16-10-20-25-17(16)18-22-14-4-1-12(9-15(14)23-18)11-26-5-7-28-8-6-26;/h1,4,9-10,13H,2-3,5-8,11H2,(H,20,25)(H,22,23)(H2,21,24,27);1H
• InChI Key: NHFNYIVVGIXBPD-UHFFFAOYSA-N
• SMILES: C1CC1NC(=O)NC2=C(NN=C2)C3=NC4=C(N3)C=C(C=C4)CN5CCOCC5.Cl
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: AT-9283; AT9283; AT 9283; AT-9283 HCl; AT-9283 hydrochloride

Description

AT-9283 is a multi-targeted kinase inhibitor potentially for the treatment of multiple myeloma.

Scientific Research Applications

1. Role in Cancer Treatment

AT9283 hydrochloride has been extensively studied for its potential in treating various types of cancers. It is primarily known as an inhibitor of aurora kinases A and B, which are crucial in cell division. Its effectiveness in inhibiting these kinases has been demonstrated in several studies:

• In a phase I study, AT9283 showed promising results in patients with advanced solid malignancies. The study found it to be generally well-tolerated and indicated potential antiproliferative and apoptotic activity, suggesting its efficacy in cancer treatment (Arkenau et al., 2012).
• Another phase I trial assessed AT9283's safety and pharmacokinetic properties in patients with advanced solid tumors. This study again highlighted its tolerability and potential anti-tumor activity, reinforcing its role in cancer therapeutics (Dent et al., 2013).

2. Pediatric Cancer Treatment

Research on AT9283 extends to pediatric oncology as well, with studies focusing on its effects on children and adolescents with cancer:

• A study conducted on children and adolescents with solid tumors explored the maximum tolerated dose, safety, efficacy, and pharmacodynamics of AT9283. The results indicated manageable hematologic toxicity and potential disease stabilization in pediatric solid tumors (Moreno et al., 2014).

3. Hematological Malignancies

AT9283 has also been investigated in the context of hematological malignancies, demonstrating its broad potential in oncology:

• A study on refractory hematological malignancies revealed AT9283's inhibition of aurora kinases A and B, JAK2, and JAK3, highlighting its multi-targeted approach in treating these conditions (Ravandi et al., 2007).

4. Combination Therapy Potential

AT9283's ability to enhance the efficacy of other treatments, particularly in combination therapy, has been a key area of interest:

• Research has shown that AT9283, when combined with other treatments like lenalidomide, can exhibit significant synergistic cytotoxicity in multiple myeloma cells, suggesting its effectiveness in combination therapies (Santo et al., 2011).

5. Pharmacokinetic Modeling

Understanding the pharmacokinetics of AT9283 is crucial for its clinical application, and studies have focused on this aspect as well:

• A population pharmacokinetic model was developed to predict the maximum tolerated dose in children with leukemia. This study is crucial in optimizing dosing strategies for pediatric patients (Duong et al., 2017).